Lycbx

• Molecular Formula: C33H42K2N6O11S3
• Molecular Weight: 873.1 g/mol
• InChI: InChI=1S/C33H44N6O11S3.2K/c34-29-20-15-19(52(45,46)47)16-21-28(20)22(17-25(29)53(48,49)50)32(43)39(31(21)42)14-8-2-7-13-36-26(40)10-3-1-6-12-35-27(41)11-5-4-9-24-30-23(18-51-24)37-33(44)38-30;;/h15-17,23-24,30H,1-14,18,34H2,(H,35,41)(H,36,40)(H2,37,38,44)(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2/t23-,24-,30-;;/m0../s1
• InChIKey: VZXAFTRIDBDGEE-HPIAMODPSA-L

Gap junction permeability and multi-color neuronal tracing require tracers with precise molecular size and distinct emission spectra. Many standard dyes lack integrated amplification or cause spectral bleed-through. Lycbx (223914-41-8) solves this: • 873 Da MW near gap junction exclusion limit - assess connexin selectivity vs. smaller tracers • 450 nm excitation / 650 nm emission - clear two-color imaging with GFP/FITC • Biotin + Lucifer Yellow core - real-time visualization followed by ABC histochemistry for permanent EM-grade contrast Supplied as solid dipotassium salt, 98% purity. Ideal for intracellular injection and co-labeling.

Lycbx: Fluorescent Biotin-Lucifer Yellow Tracer

Lycbx (CAS 223914-41-8) is a specialized research compound categorized as a neuronal tracer . It is a fluorescent biotin derivative of Lucifer Yellow, a widely used dye in neurobiology [1]. With a molecular formula of C33H42K2N6O11S3 and a molecular weight of 873.1 g/mol, this dipotassium salt is supplied as a solid with a typical purity of 98% . Its dual functionality—combining the established fluorescence of Lucifer Yellow with a biotin moiety—enables both direct visualization and signal amplification via avidin-biotin complexation, making it a versatile tool for detailed morphological studies in neuroscience research .

Fluorescence + Biotin Dual-mode detection: direct fluorescence for real-time injection guidance and biotin-mediated signal amplification

Multiplexing Ready Redshifted emission supports co-labeling with GFP/FITC channels

• [1] MedChemExpress. (n.d.). LYCBX Product Page. HY-D1695. View Source

Why Lycbx Differs from Lucifer Yellow CH

Lycbx cannot be considered a generic, interchangeable substitute for its parent compound, Lucifer Yellow CH, or other common neuronal tracers like biocytin. Critical physicochemical differences dictate its unique application profile. For instance, the addition of a biotin group and an extended linker in Lycbx significantly alters its spectral properties, molecular weight, and solubility compared to the smaller, water-soluble Lucifer Yellow CH . Furthermore, while biocytin or Neurobiotin also offer biotin-mediated detection, they lack the inherent fluorescence of the Lucifer Yellow core present in Lycbx, which provides a crucial advantage for real-time visual guidance during intracellular injections . These distinct features lead to quantifiable differences in experimental performance, as detailed in the evidence below.

Spectral profile differs from Lucifer Yellow CH; redshifted excitation/emission may alter multiplexing compatibility with existing protocols.

Solubility requires DMSO for stock preparation, unlike water-soluble Lucifer Yellow CH; may affect intracellular diffusion characteristics.

Higher molecular weight (873 Da) may restrict gap junction permeability compared to Lucifer Yellow CH; not a direct size-equivalent substitute.

Lycbx Quantitative Evidence Guide

Spectral Redshift vs. Lucifer Yellow CH

Lycbx exhibits a significant redshift in its excitation and emission spectra compared to the parent compound, Lucifer Yellow CH. This is a direct consequence of the chemical modifications to the chromophore [1]. The spectral separation reduces bleed-through and facilitates multiplexing with other fluorophores that would otherwise overlap with standard Lucifer Yellow channels .

Spectral Redshift

Data to verify

Ex: 450 nm, Em: 650 nm

vs. Lucifer Yellow CH: Ex 428–430 nm, Em 536–540 nm

Supports multiplexed imaging review

Redshift enables separation from GFP/FITC channels

Evidence Dimension	Excitation/Emission Maxima
Target Compound Data	Ex: 450 nm, Em: 650 nm
Comparator Or Baseline	Lucifer Yellow CH: Ex: 428-430 nm, Em: 536-540 nm
Quantified Difference	Excitation redshift of ~20-22 nm; Emission redshift of ~110-114 nm
Conditions	In vitro fluorescence measurements

Why This Matters

This spectral shift is critical for researchers designing multi-color experiments, as it allows Lycbx to be cleanly separated from common green and yellow fluorophores (e.g., FITC, GFP) using standard filter sets, enabling clearer multiplexed imaging.

• [1] MedChemExpress. (n.d.). LYCBX Product Page. HY-D1695. Retrieved from: Emission (Em) 650 nm, Excitation (Ex) 450 nm. View Source

Differential Solubility Profile

Unlike the highly water-soluble parent compound Lucifer Yellow CH, Lycbx exhibits a fundamentally different solubility profile . It is not freely soluble in water and requires dissolution in organic solvents such as DMSO for the preparation of stock solutions [1]. This property, while requiring a different preparation step, offers advantages in specific experimental contexts.

Solubility Profile

Reported

Requires DMSO for stock

vs. water-soluble Lucifer Yellow CH

May influence intracellular injection behavior

Context-dependent solubility property

Evidence Dimension	Solubility in Aqueous Buffers
Target Compound Data	Not freely soluble in water; requires DMSO for stock preparation.
Comparator Or Baseline	Lucifer Yellow CH: Water-soluble (≥1 mg/mL).
Quantified Difference	Qualitative difference: soluble in DMSO vs. freely soluble in water.
Conditions	Standard laboratory conditions for solubility assessment.

Why This Matters

This differential solubility is crucial for applications like intracellular injection, where a more lipophilic, DMSO-solubilized tracer may exhibit different membrane permeation or diffusion characteristics compared to a purely hydrophilic, water-based tracer.

• [1] InvivoChem. (n.d.). LYCBX Product Page. Retrieved from: May dissolve in DMSO (in most cases). View Source

Molecular Weight and Gap Junction Permeability

Lycbx has a substantially higher molecular weight (873 Da) than its parent tracer, Lucifer Yellow CH (~442-522 Da) . This places Lycbx near the upper size limit for passage through gap junction channels, which generally permit the transfer of hydrophilic solutes up to approximately 1,000 Da [1]. The larger size and altered charge profile may result in differential or restricted transfer through specific connexin isoforms compared to the smaller, more permeable Lucifer Yellow CH .

MW & Gap Junction

Class-level

873 Da

~65–97% larger than Lucifer Yellow CH

Size-selective probe context

May restrict passage through some connexin isoforms

Evidence Dimension	Molecular Weight
Target Compound Data	873.1 g/mol
Comparator Or Baseline	Lucifer Yellow CH: 442-522 g/mol
Quantified Difference	Lycbx is ~65-97% larger by molecular weight.
Conditions	Based on molecular formula and structure.

Why This Matters

This size difference is a key selection criterion for gap junction permeability assays. Lycbx can serve as a larger, size-selective probe to assess the permeability limits of different gap junction channels, complementing studies performed with smaller tracers like Lucifer Yellow CH.

• [1] OMICSDI. (n.d.). Gap-junctional channels are permeable to large hydrophilic solutes of up to M(r) approximately 1,000. View Source

Lycbx Optimized Application Scenarios

Multiplexed Fluorescence Co-Labeling

Leveraging its distinct spectral profile with excitation at 450 nm and far-red emission at 650 nm, Lycbx is ideal for co-labeling experiments [1]. Its emission is well-separated from common green fluorophores like GFP or FITC, allowing for clear, two-color imaging of neuronal morphology alongside other molecular markers without significant spectral bleed-through .

Real-Time Visual Guidance and Signal Amplification

Lycbx is uniquely suited for targeted intracellular injections under a fluorescence microscope. The inherent fluorescence of its Lucifer Yellow core allows the researcher to visualize the filling of a neuron in real-time [1]. Subsequently, the biotin moiety enables post-experiment signal amplification using standard avidin-biotin-complex (ABC) histochemistry, converting the fluorescent signal into a permanent, high-contrast precipitate for detailed light or electron microscopy analysis [2].

Dye Transfer Assays for Connexin Permeability

Due to its large molecular weight of 873 Da, Lycbx is positioned near the established size-exclusion limit for gap junctions [1]. This makes it a valuable probe for assessing the size selectivity of different connexin isoforms. Researchers can compare the intercellular transfer of Lycbx with that of smaller tracers like Lucifer Yellow CH (MW ~440-520 Da) to characterize the permeability properties of gap junction channels in specific cell types or under different pharmacological conditions .

Application

Selection Property

Validation Focus

Multiplexed co-labeling

Redshifted emission spectrum

Spectral separation from GFP/FITC

Intracellular injection guidance

Inherent fluorescence + biotin

Real-time visualization & post-hoc ABC amplification

Gap junction permeability assay

High molecular weight (873 Da)

Size selectivity across connexin isoforms

• [1] MedChemExpress. (n.d.). LYCBX Product Page. HY-D1695. Retrieved from: Emission (Em) 650 nm, Excitation (Ex) 450 nm. View Source
• [2] Hill, S. J., & Oliver, D. L. (n.d.). Visualization of neurons filled with biotinylated-lucifer yellow following identification of efferent connectivity with retrograde transport. View Source